N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2-hydroxyethylamino)-3-nitrobenzamide
• InChI: InChI=1S/C15H14ClN3O4/c16-11-2-1-3-12(9-11)18-15(21)10-4-5-13(17-6-7-20)14(8-10)19(22)23/h1-5,8-9,17,20H,6-7H2,(H,18,21)
• InChI Key: GOBAUEWUFHATCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C2=CC(=C(C=C2)NCCO)[N+](=O)[O-]
• Molecular Formula: C15H14ClN3O4
• Molecular Weight: 335.74 g/mol

Description

N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide, also known as AG-490, is a small molecule inhibitor that is used for scientific research purposes. It is a potent inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which plays a critical role in various cellular processes, including cell growth, differentiation, and survival.

Mechanism of Action

N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide inhibits JAK/STAT signaling by binding to the catalytic domain of JAK and preventing its activation and subsequent phosphorylation of STAT. This leads to the inhibition of downstream gene expression and cellular processes that are regulated by JAK/STAT signaling.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on various cell types. It inhibits the growth and survival of cancer cells by inducing apoptosis and cell cycle arrest. It also modulates the expression of various genes involved in inflammation, immune response, and neurological function. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide is a potent and specific inhibitor of JAK/STAT signaling, making it a valuable tool for studying the role of this pathway in various cellular processes and diseases. However, it has some limitations, including its relatively low solubility in aqueous solutions and its potential off-target effects on other signaling pathways.

Future Directions

There are several future directions for the use of N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide in scientific research. One potential application is in the development of novel cancer therapies that target the JAK/STAT pathway. This compound could also be used to study the role of JAK/STAT signaling in other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further research is needed to optimize the synthesis and formulation of this compound to improve its solubility and minimize off-target effects.

Scientific Research Applications

N-(3-chlorophenyl)-4-[(2-hydroxyethyl)amino]-3-nitrobenzamide has been extensively used in scientific research to investigate the role of JAK/STAT signaling in various cellular processes and diseases. It has been shown to inhibit the growth and survival of cancer cells by blocking the activation of STAT3, a transcription factor that is frequently overexpressed in cancer. This compound has also been used to study the role of JAK/STAT signaling in inflammation, immune response, and neurological disorders.